![molecular formula C13H16N2O3 B7516570 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide](/img/structure/B7516570.png)
4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
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Overview
Description
4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as ADDB and has a unique structure that makes it a promising candidate for research in the fields of medicine, pharmacology, and materials science.
Mechanism of Action
The exact mechanism of action of 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide is not fully understood. However, studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell division. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. In animal models, it has been found to reduce inflammation and inhibit the growth of cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide in lab experiments is its unique structure, which allows it to be used in various applications. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult and time-consuming to produce.
Future Directions
There are several future directions for research on 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide. One direction is to further investigate its potential as an anti-cancer agent and develop it into a targeted drug delivery system. Another direction is to explore its potential as a polymer material and develop it into high-performance materials. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide can be achieved through various methods. One of the most common methods is the reaction of 4-acetylamino-2,3-dihydro-1,4-benzoxazine with dimethylcarbamoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield. Other methods include the reaction of 4-acetylamino-2,3-dihydro-1,4-benzoxazine with dimethylamine and acetic anhydride, or the reaction of 4-acetylamino-2,3-dihydro-1,4-benzoxazine with dimethylcarbamate and acetic anhydride.
Scientific Research Applications
The unique structure of 4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide makes it a promising candidate for research in various fields. In the field of medicine, this compound has shown potential as an anti-cancer agent. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis. In addition, it has also shown potential as an anti-inflammatory agent and has been found to reduce inflammation in animal models.
In the field of pharmacology, this compound has been found to have potential as a drug delivery agent. Its unique structure allows it to encapsulate drugs and release them in a controlled manner, making it a promising candidate for the development of targeted drug delivery systems.
In the field of materials science, this compound has been found to have potential as a polymer material. Its unique structure allows it to form strong and stable polymers, making it a promising candidate for the development of high-performance materials.
properties
IUPAC Name |
4-acetyl-N,N-dimethyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-9(16)15-8-12(13(17)14(2)3)18-11-7-5-4-6-10(11)15/h4-7,12H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRZNOTLZINYJHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(OC2=CC=CC=C21)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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